Cas no 2228183-93-3 (4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one
• CAS No: 2228183-93-3
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 6220983
• PubChem ID: 132094222
• Update Time: 2025-11-07

4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one
• SCHEMBL19559455
• 2228183-93-3
• EN300-1771818

• Inchi： 1S/C11H11F2NO2/c1-16-7-3-8(12)11(9(13)4-7)6-2-10(15)14-5-6/h3-4,6H,2,5H2,1H3,(H,14,15)
• InChI Key： CUSUKSOQUPNSJS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1CC(NC1)=O)F)OC

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one

4-(2,6-Difluoro-4-methoxyphenyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 2228183-93-3, commonly referred to as 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

4-(2,6-Difluoro-4-methoxyphenyl)pyrrolidin-2-one is characterized by its pyrrolidinone ring system, which serves as a versatile scaffold for various chemical modifications. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces electronic effects that enhance the molecule's stability and reactivity. Additionally, the methoxy group at the 4 position of the phenyl ring contributes to the compound's solubility and bioavailability, making it a promising candidate for pharmacological studies.

Recent research has focused on the synthesis and characterization of 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one using advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its functionalization. For instance, researchers have successfully incorporated this molecule into polymer frameworks, demonstrating its potential as a building block for high-performance materials.

In terms of biological activity, 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with key biological molecules makes it a valuable tool in drug discovery programs aimed at treating conditions such as inflammation, neurodegenerative diseases, and cancer.

Furthermore, the environmental impact of 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one has been a topic of interest in green chemistry research. Studies have explored its biodegradability and toxicity profiles under various conditions, providing insights into its sustainability as a chemical entity. These findings underscore the importance of adopting eco-friendly practices in the synthesis and application of such compounds.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to deepen our understanding of 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one's properties. By leveraging machine learning algorithms to predict its behavior in different chemical environments, researchers can optimize its design for specific applications while minimizing adverse effects.

In conclusion, 4-(2,6-difluoro-4-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228183-93-3) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs.